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Compound of Interest

5-Amino-3-methylisothiazole
Compound Name:
hydrochloride

Cat. No.: B023207

An In-depth Technical Guide to the Synthesis and Characterization of 5-Amino-3-
methylisothiazole Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of 5-Amino-3-methylisothiazole hydrochloride, a key intermediate in the development of
various therapeutic agents.

Physicochemical Properties

5-Amino-3-methylisothiazole hydrochloride is a yellow to red-brown crystalline powder.[1]
Its key physicochemical properties are summarized in the table below for easy reference.

Property Value References
CAS Number 52547-00-9 [2][3]
Molecular Formula C4H7CIN2S [2][31[4]
Molecular Weight 150.63 g/mol [2][3]

Melting Point 300 °C (lit.) [1][5][6]
Appearance Yellow to red-brown powder [1]
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Synthesis of 5-Amino-3-methylisothiazole
Hydrochloride

The primary route for the synthesis of 5-Amino-3-methylisothiazole hydrochloride involves
the oxidative cyclization of B-iminothiobutyramide. This method is efficient and yields the target
compound in good purity.

Synthesis Workflow
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Oxidative 5-Amino-3-methylisothiazole
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Precinitation 5-Amino-3-methylisothiazole
p Hydrochloride

Click to download full resolution via product page

Caption: Synthesis workflow for 5-Amino-3-methylisothiazole hydrochloride.

Experimental Protocol

The following is a detailed experimental protocol for the synthesis of 5-Amino-3-
methylisothiazole hydrochloride, adapted from established literature.

Materials:

e [B-Iminothiobutyramide

e Chloramine-T trihydrate

e Sodium hydroxide (NaOH)

o Water (H20)
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» Diethyl ether

e Dry hydrogen chloride (HCI) gas
e Magnesium sulfate (MgSQOa4)
Procedure:

e A solution of chloramine-T trihydrate (5.6 g) and sodium hydroxide (0.8 g) in water (100 cc) is
prepared.

« To this solution, B-iminothiobutyramide (2.3 g) is added, and the mixture is shaken for four
hours.

e The resulting clear solution is extracted with diethyl ether.

e The combined ether extracts are dried over anhydrous magnesium sulfate.

e Dry hydrogen chloride gas is then passed through the dried ether solution.

e The crude 5-Amino-3-methylisothiazole hydrochloride precipitates as a yellow solid.

e The solid is collected by filtration and can be further purified by recrystallization if necessary.

Spectroscopic Characterization

Detailed spectroscopic data for 5-Amino-3-methylisothiazole hydrochloride is not
extensively available in the public domain. However, data for the cationic form and the free
base are available and provide valuable structural information.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b023207?utm_src=pdf-body
https://www.benchchem.com/product/b023207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Technique

Data Summary Source

13C NMR

A 13C NMR spectrum of the 5-
Amino-3-methyl-isothiazole

) ) SpectraBase[7]
cation has been recorded in

DMSO-ds.

IR Spectrum

An infrared spectrum for the
free base, 2-amino-5-

) ) NIST WebBook][8]
methylthiazole (a tautomer), is

available.

Mass Spec.

Mass spectrometry data for the
free base, 2-amino-5-

) ) NIST WebBook][8]
methylthiazole, is also

available.

Applications in Drug Development

5-Amino-3-methylisothiazole hydrochloride serves as a crucial building block in the

synthesis of various biologically active molecules, particularly in the development of kinase

inhibitors for cancer therapy.

Role as a Synthetic Precursor

5-Amino-3-methylisothiazole Coupling Reactions
Hydrochloride (e.g., with heterocyclic systems)

MMP12 Inhibitors

Aurora Kinase Inhibitors

Anticancer Agents

Biologically Active Inhibitors

Click to download full resolution via product page
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Caption: Role as a precursor in synthesizing kinase inhibitors.

Its utility as a precursor is noted in the development of:

e MMP12 inhibitors[5]

e Aurora kinase inhibitors[5]

» N-Heterocyclic indolyl glyoxylamides as anticancer agents[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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